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Compound of Interest

Compound Name: Methyl 4-hydroxybut-2-ynoate

Cat. No.: B1296378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling

protocols for Methyl 4-hydroxybut-2-ynoate. Designed for laboratory personnel, this

document compiles critical data and outlines best practices to ensure a safe research

environment.

Hazard Identification and Classification
Methyl 4-hydroxybut-2-ynoate is classified as a hazardous substance requiring careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:

Physical Hazards: Combustible liquid (Category 4).[1]

Health Hazards:

Skin irritation (Category 2).[1]

Serious eye irritation (Category 2A).[1]

May cause respiratory irritation (Specific target organ toxicity — single exposure, Category

3).[1]

Signal Word: Warning[1]
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Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physicochemical and Toxicological Data
Quantitative data is crucial for a comprehensive risk assessment. The following tables

summarize the known physical, chemical, and limited toxicological properties of Methyl 4-
hydroxybut-2-ynoate.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₅H₆O₃ PubChem

Molecular Weight 114.10 g/mol [1]

Boiling Point 219.9 °C at 760 mmHg [2]

Density 1.196 g/cm³ [2][3]

Flash Point 95.7 °C [2]

Physical Form Liquid CymitQuimica

Storage Temperature 2-8°C, Sealed in dry Sigma-Aldrich

Table 2: Toxicological Profile
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Endpoint Data Notes

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity

(LC50)
Data not available

Skin Sensitization Data not available

Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Note: The absence of specific toxicological data underscores the need for stringent adherence

to precautionary measures.

Experimental Protocols and Safe Handling
Procedures
Given the identified hazards, a multi-faceted approach to safety is mandatory. The following

protocols are based on general best practices for handling combustible, irritant, and acetylenic

compounds.

Engineering Controls
Ventilation: All handling of Methyl 4-hydroxybut-2-ynoate should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Ignition Sources: Due to its combustible nature, all sources of ignition, including open flames,

hot plates, and spark-producing equipment, must be strictly excluded from the handling area.

Eyewash and Safety Shower: A readily accessible and tested eyewash station and safety

shower are imperative in case of accidental contact.
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Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the first line of defense for laboratory personnel.

Protection Type Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

subsequent irritation.

Body Protection

A flame-retardant laboratory

coat, long pants, and closed-

toe shoes.

Protects skin from accidental

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary for

operations with a high potential

for aerosolization or if

engineering controls are

insufficient.

Prevents respiratory tract

irritation.

General Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
hydroxybut-2-ynoate.
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Safe Handling Workflow for Methyl 4-hydroxybut-2-ynoate
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Caption: Logical workflow for handling Methyl 4-hydroxybut-2-ynoate.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Major Spill:

Evacuate the laboratory immediately.

Alert institutional safety personnel.

Prevent entry to the affected area.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush the affected skin with large

amounts of water for at least 15 minutes. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Storage and Disposal
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Proper storage and disposal are essential to long-term laboratory safety.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.

Store at the recommended temperature of 2-8°C.

Disposal:

Dispose of waste Methyl 4-hydroxybut-2-ynoate and contaminated materials as

hazardous chemical waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the hazards of Methyl 4-
hydroxybut-2-ynoate and the required safety precautions.
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Hazard-Precaution Relationship
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Caption: Relationship between hazards and necessary precautions.

This technical guide is intended to provide a comprehensive overview of the safety precautions

for handling Methyl 4-hydroxybut-2-ynoate. It is imperative that all laboratory personnel

receive training on these procedures and have access to all relevant safety data sheets before

working with this chemical. Always consult your institution's environmental health and safety

department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl 4-hydroxybut-2-ynoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296378#safety-precautions-for-handling-methyl-4-
hydroxybut-2-ynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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